Arisostatin A

• Molecular Formula: C69H100N2O24
• Molecular Weight: 1341.5 g/mol
• InChI: InChI=1S/C69H100N2O24/c1-31(2)64(78)94-60-39(10)87-54(27-50(60)91-51-22-20-49(37(8)85-51)90-53-26-47(75)59(38(9)86-53)92-52-21-18-45(73)36(7)84-52)93-58-35(6)23-34(5)57-42(58)16-17-43-32(3)15-19-48(89-55-29-67(12,71(81)82)61(40(11)88-55)70-66(80)83-14)33(4)24-44-46(74)25-41(30-72)28-69(44)63(77)56(65(79)95-69)62(76)68(43,57)13/h15-17,24-25,30-31,34-40,42-55,57-61,73-76H,18-23,26-29H2,1-14H3,(H,70,80)/b32-15+,33-24+,62-56?/t34-,35-,36-,37-,38-,39-,40+,42-,43-,44+,45+,46-,47+,48-,49+,50+,51-,52-,53+,54+,55-,57+,58-,59-,60-,61-,67-,68+,69-/m0/s1
• InChIKey: QUPUBGZZLSELOQ-AOACXWMASA-N

Arisostatin A: Spirotetronate Antibiotic Overview

Arisostatin A (CAS 271574-41-5) is a spirotetronate polyketide belonging to the tetrocarcin class of antibiotics, first isolated from the marine-derived actinomycete Micromonospora sp. TP-A0316 [1]. Its structure features a macrocyclic core with a spiro-linked tetronic acid moiety and a decalin ring system, decorated by a tetrasaccharide chain. The key structural distinction is the presence of an iso-butanoyldigitoxose sugar unit in place of the acetyldigitoxose unit found in the class archetype tetrocarcin A [2]. Arisostatin A exhibits both antibacterial activity against Gram-positive organisms and antitumor properties mediated through apoptosis induction [1].

Structural Class

Spirotetronate polyketide with iso-butanoyldigitoxose substitution, distinct from tetrocarcin A

Screening Context

Supports Gram-positive antimicrobial screening and cell-model endpoint review (leukemia, head & neck, renal)

Mechanistic Probe

Enables apoptosis pathway-response studies (Bcl-2-independent, ROS-mediated) and Hsp70 modulation research

• [1] Furumai T, Takagi K, Igarashi Y, Saito N, Oki T. Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. I. Taxonomy, fermentation, isolation and biological properties. J Antibiot (Tokyo). 2000;53(3):227-232. doi:10.7164/antibiotics.53.227 View Source
• [2] Igarashi Y, Takagi K, Kan Y, Fujii K, Harada K, Furumai T, Oki T. Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. J Antibiot (Tokyo). 2000;53(3):233-240. doi:10.7164/antibiotics.53.233 View Source

Non-Interchangeability of Arisostatin A

Within the tetrocarcin class of spirotetronate antibiotics, seemingly minor structural variations in the glycosylation pattern produce substantial differences in biological potency and target selectivity. Arisostatin A differs from the class archetype tetrocarcin A by a single acyl substitution on the terminal digitoxose sugar (iso-butanoyl vs. acetyl) [1], yet this same scaffold modification distinguishes arisostatin A from its closest congener arisostatin B, which is 10-fold less potent in U937 leukemia cells [2]. Furthermore, the biosynthetic gene cluster (BGC) of arisostatin A, while resembling the tetrocarcin A BGC, is deployed in a distinct Micromonospora strain (TP-A0316 vs. NRRL 11289), and the fermentation titers, purification yields, and downstream impurity profiles are intrinsically strain-dependent [3]. These structural, pharmacological, and production factors make generic substitution among tetrocarcin-family members scientifically indefensible without side-by-side validation data.

Acylation-Dependent Potency

Iso-butanoyl vs. acetyl substitution on the terminal sugar may shift cellular potency and target selectivity; arisostatin B shows substantially lower activity.

Strain-Specific Impurity Profile

Producing organism (Micromonospora sp. TP-A0316 vs M. chalcea) differs, potentially altering fermentation-derived impurities and batch consistency.

Mechanistic Divergence

Bcl-2-independent apoptosis vs. tetrocarcin A Bcl-2 inhibition may not transfer directly; side-by-side validation data are needed for cross-class substitution.

• [1] Igarashi Y, Takagi K, Kan Y, Fujii K, Harada K, Furumai T, Oki T. Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. J Antibiot (Tokyo). 2000;53(3):233-240. doi:10.7164/antibiotics.53.233 View Source
• [2] Lacoske MH, Theodorakis EA. Spirotetronate polyketides as leads in drug discovery. J Nat Prod. 2015;78(3):562-575. doi:10.1021/np500757w View Source
• [3] Komaki H, Ichikawa N, Hosoyama A, Hamada M, Igarashi Y. In Silico Analysis of PKS and NRPS Gene Clusters in Arisostatin- and Kosinostatin-Producers and Description of Micromonospora okii sp. nov. Antibiotics (Basel). 2021;10(12):1447. doi:10.3390/antibiotics10121447 View Source

Arisostatin A Differentiation Evidence

Cytotoxic Potency in U937 Leukemia Cells

In a head-to-head comparison conducted in the U937 human leukemia cell line, arisostatin A (49) was found to be equipotent to the class archetype tetrocarcin A (47), while arisostatin B (50) was 10-fold less active [1]. This differential potency is attributed to the structural variation at the terminal sugar moiety: arisostatin A carries an iso-butanoyldigitoxose unit, whereas arisostatin B possesses a different acyl substitution pattern on the equivalent digitoxose residue [2]. The equipotency with tetrocarcin A establishes arisostatin A as a valid alternative to the archetype for mechanistic studies, while the 10-fold superiority over arisostatin B provides a clear quantitative basis for selecting arisostatin A over its closest structural analog.

Potency in U937 cells

Reported

Equipotent to tetrocarcin A; substantially greater activity than arisostatin B (low μM range)

Reported cell-model response context; supports leukemia cell-line studies

U937 leukemia line, in vitro cytotoxicity assay (reviewed data)

Evidence Dimension	Cytotoxic potency in U937 human leukemia cells
Target Compound Data	Arisostatin A: equipotent to tetrocarcin A (exact IC50 values not reported in the review, classified as low micromolar range)
Comparator Or Baseline	Tetrocarcin A: reference potency; Arisostatin B: 10-fold less active than tetrocarcin A / arisostatin A
Quantified Difference	Arisostatin A = tetrocarcin A (equipotent); Arisostatin A > arisostatin B by approximately 10-fold in potency
Conditions	U937 human leukemia cell line (in vitro cytotoxicity assay, as reviewed in Lacoske & Theodorakis, 2015)

Why This Matters

For procurement decisions, this means arisostatin A achieves the same antitumor potency as the well-characterized tetrocarcin A while offering 10-fold greater activity than its immediate structural analog arisostatin B, making it the rational choice among tetrocarcin congeners for leukemia-focused drug discovery programs.

• [1] Lacoske MH, Theodorakis EA. Spirotetronate polyketides as leads in drug discovery. J Nat Prod. 2015;78(3):562-575. doi:10.1021/np500757w View Source
• [2] Igarashi Y, Takagi K, Kan Y, Fujii K, Harada K, Furumai T, Oki T. Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. J Antibiot (Tokyo). 2000;53(3):233-240. doi:10.7164/antibiotics.53.233 View Source

Iso-Butanoyldigitoxose Sugar Substitution

NMR spectroscopic analyses established that arisostatin A contains an iso-butanoyldigitoxose unit at the terminal position of its tetrasaccharide chain, replacing the acetyldigitoxose unit present in tetrocarcin A [1]. This specific acyl substitution (iso-butanoyl, -COCH(CH₃)₂ vs. acetyl, -COCH₃) introduces increased steric bulk and lipophilicity at the sugar periphery. The structural revision was confirmed by comparative NMR analysis of both arisostatins and tetrocarcin A, which also led to the correction of the anomeric configurations in the tetrasaccharide moiety of tetrocarcin A [1]. This glycosylation difference is the sole structural variable between the two compounds, making it the definitive molecular basis for any differential biological or physicochemical properties observed.

Sugar acylation identity

Reported

Iso-butanoyldigitoxose replaces acetyldigitoxose at terminal tetrasaccharide position

Structural basis for SAR and identity verification

Confirmed by comparative NMR (J Antibiot, 2000)

Evidence Dimension	Terminal sugar acyl substitution on the tetrasaccharide chain
Target Compound Data	Arisostatin A: iso-butanoyldigitoxose unit (-COCH(CH₃)₂)
Comparator Or Baseline	Tetrocarcin A: acetyldigitoxose unit (-COCH₃)
Quantified Difference	Replacement of acetyl (C₂H₃O, MW 43) with iso-butanoyl (C₄H₇O, MW 71); increased steric volume and calculated logP contribution
Conditions	Structure determination by 1D and 2D NMR spectroscopy, mass spectrometry (J Antibiot, 2000)

Why This Matters

This single-site structural differentiation provides a defined chemical handle for SAR studies, enables unambiguous identity verification by LC-MS or NMR fingerprinting during procurement quality control, and explains the divergent biological potency between arisostatin A and its analogs.

• [1] Igarashi Y, Takagi K, Kan Y, Fujii K, Harada K, Furumai T, Oki T. Arisostatins A and B, new members of tetrocarcin class of antibiotics from Micromonospora sp. TP-A0316. II. Structure determination. J Antibiot (Tokyo). 2000;53(3):233-240. doi:10.7164/antibiotics.53.233 View Source

Caspase-3/ROS-Mediated Apoptosis

In AMC-HN-4 human head and neck cancer cells, arisostatin A induced dose-dependent apoptosis with significant loss of viability: at 4 μM and 6 μM, cell survival was reduced to 65% and 40%, respectively, after 24 h treatment [1]. The apoptotic mechanism was characterized by caspase-3 activation, loss of mitochondrial transmembrane potential (ΔΨm), cytochrome c release into the cytosol, and reactive oxygen species (ROS) generation. Notably, Bcl-2 expression was not altered by arisostatin A treatment [2], in contrast to tetrocarcin A, which potently inhibits the antiapoptotic protein Bcl-2 in HeLa cells [2]. This mechanistic divergence indicates that arisostatin A engages a pro-apoptotic pathway distinct from that of tetrocarcin A, operating through mitochondrial dysfunction and oxidative stress rather than direct Bcl-2 modulation.

Apoptosis mechanism

Reported

Caspase-3/ROS/mitochondrial pathway; no Bcl-2 alteration. Viability ~65% at 4 μM, 40% at 6 μM in HN-4 cells

Supports apoptosis pathway-response interpretation; Bcl-2-independent context

AMC-HN-4 head & neck cancer cells; cross-study comparison with tetrocarcin A

Evidence Dimension	Apoptotic mechanism and molecular target engagement
Target Compound Data	Arisostatin A: activates caspase-3, induces ROS, causes ΔΨm loss, releases cytochrome c; Bcl-2 levels unchanged. EC50 for viability ~4-6 μM in HN-4 cells (65% survival at 4 μM, 40% at 6 μM, 24 h)
Comparator Or Baseline	Tetrocarcin A: inhibits Bcl-2 function in HeLa cells; induces ER stress and HSP70 upregulation in lymphoma cells (separate studies, no direct head-to-head mechanistic comparison available)
Quantified Difference	Mechanistic divergence: arisostatin A = mitochondrial/ROS pathway without Bcl-2 alteration; tetrocarcin A = Bcl-2 inhibitory pathway. Comparable low-micromolar potency range in respective cell lines.
Conditions	Arisostatin A in AMC-HN-4 cells [1]; tetrocarcin A in HeLa and lymphoma cells [2]—note separate experimental systems, cross-study comparison only

Why This Matters

The distinct mechanism of action (Bcl-2-independent, ROS-dependent apoptosis) means arisostatin A may retain activity in cancer models where Bcl-2 overexpression confers resistance to tetrocarcin A, providing scientific justification for selecting arisostatin A for apoptosis pathway studies or in cancer cell lines with Bcl-2-mediated chemoresistance.

• [1] Kim YH, Shin HC, Song DW, Lee KT, Park YJ, Kwon TK, et al. Arisostatins A induces apoptosis through the activation of caspase-3 and reactive oxygen species generation in AMC-HN-4 cells. Biochem Biophys Res Commun. 2003;309(2):449-456. doi:10.1016/j.bbrc.2003.08.015 View Source
• [2] Lacoske MH, Theodorakis EA. Spirotetronate polyketides as leads in drug discovery. J Nat Prod. 2015;78(3):562-575. doi:10.1021/np500757w View Source

Hsp70 Upregulation in Caki Renal Carcinoma Cells

In the Caki human renal cell carcinoma line, arisostatin A induced concentration- and time-dependent upregulation of heat shock protein 70 (Hsp70) at the transcriptional level, as quantified by RT-PCR and Hsp70 promoter-luciferase reporter assays [1]. The Hsp70 induction was not blocked by overexpression of peroxiredoxin I or II, nor by treatment with superoxide dismutase and catalase, but was significantly reduced by the antioxidant N-acetylcysteine, indicating a ROS-dependent signaling mechanism. Notably, the JAK kinase inhibitor AG490 did not inhibit arisostatin A-induced Hsp70 upregulation, suggesting a JAK-independent pathway [1]. While tetrocarcin A has also been reported to upregulate Hsp70 in lymphoma cells via endoplasmic reticulum stress [2], the differential sensitivity to antioxidant intervention observed with arisostatin A suggests a distinct upstream regulatory mechanism in renal carcinoma cells.

Hsp70 modulation

Reported

Concentration/time-dependent Hsp70 upregulation; ROS-dependent, JAK-independent pathway

Supports renal carcinoma Hsp70 study context

Caki renal cell carcinoma line; NAC-sensitive antioxidant intervention

Evidence Dimension	Hsp70 transcriptional upregulation and signaling pathway engagement
Target Compound Data	Arisostatin A: concentration- and time-dependent Hsp70 induction in Caki cells; blocked by NAC (antioxidant), not blocked by PrxI/II overexpression, SOD/catalase, or JAK inhibitor AG490
Comparator Or Baseline	Tetrocarcin A: Hsp70 upregulation reported in lymphoma cells via ER stress pathway (separate study, no direct comparator in Caki cells)
Quantified Difference	Both compounds induce Hsp70, but arisostatin A's mechanism is antioxidant-sensitive (ROS-mediated) and JAK-independent in renal carcinoma cells, whereas tetrocarcin A's mechanism in lymphoma cells is ER stress-mediated
Conditions	Caki human renal cell carcinoma line; RT-PCR and luciferase reporter assays [1]; tetrocarcin A data from lymphoma cell studies [2]

Why This Matters

The validated Hsp70-modulating activity in renal cell carcinoma cells expands the application scope of arisostatin A beyond the more commonly studied leukemia and breast cancer models for tetrocarcin-class compounds, providing a rationale for procurement in renal cancer-focused research programs.

• [1] Kim WJ, Kim YH, Park JY, et al. The Study about Expression and Regulation Mechanism of Heat Shock Protein 70 by Arisostatins A in Caki Cell Line of Renal Cell Carcinoma. Korean J Urol. 2005;46(2):181-189. View Source
• [2] Lacoske MH, Theodorakis EA. Spirotetronate polyketides as leads in drug discovery. J Nat Prod. 2015;78(3):562-575. doi:10.1021/np500757w View Source

Biosynthetic Gene Cluster Architecture

In silico analysis of the arisostatin biosynthetic gene cluster (BGC) from Micromonospora sp. TP-A0316 revealed close resemblance to the tetrocarcin A BGC from Micromonospora chalcea NRRL 11289, with both featuring a large type-I polyketide synthase gene cluster [1]. However, the producing strains differ at the species level: Micromonospora sp. TP-A0316 (arisostatin producer) shows 100% 16S rRNA gene sequence similarity to Micromonospora oryzae CP2R9-1T, whereas the tetrocarcin A producer M. chalcea NRRL 11289 belongs to a distinct phylogenetic lineage [1]. This strain-level divergence implies potential differences in fermentation conditions, product yields, and co-metabolite profiles that are relevant to sourcing and quality specifications.

Biosynthetic gene cluster

Class-level

Type-I PKS cluster resembling tetrocarcin A BGC; distinct producing strain (Micromonospora sp. TP-A0316)

Strain-dependent production context; informs sourcing and QC specifications

In silico analysis; 15 secondary metabolite gene clusters identified in the strain

Evidence Dimension	Biosynthetic gene cluster architecture and producing organism phylogeny
Target Compound Data	Arisostatin A BGC: type-I PKS cluster in Micromonospora sp. TP-A0316 (16S rRNA 100% identical to M. oryzae CP2R9-1T)
Comparator Or Baseline	Tetrocarcin A BGC: closely resembling type-I PKS cluster in Micromonospora chalcea NRRL 11289
Quantified Difference	BGC architecture: closely resembles tetrocarcin A BGC (qualitative). Producing strain: different species; M. sp. TP-A0316 additionally harbors 15 total secondary metabolite gene clusters including an ortholog of quinolidomicin-BGC
Conditions	Whole-genome sequencing and in silico PKS/NRPS analysis; phylogenetic analysis based on 16S rRNA and gyrB sequences [1]

Why This Matters

For industrial procurement, the distinct producing strain means fermentation process parameters, impurity profiles, and achievable titers will differ from tetrocarcin A production, necessitating compound-specific sourcing and quality control specifications rather than assuming interchangeability.

• [1] Komaki H, Ichikawa N, Hosoyama A, Hamada M, Igarashi Y. In Silico Analysis of PKS and NRPS Gene Clusters in Arisostatin- and Kosinostatin-Producers and Description of Micromonospora okii sp. nov. Antibiotics (Basel). 2021;10(12):1447. doi:10.3390/antibiotics10121447 View Source

Arisostatin A Application Scenarios

Leukemia Drug Discovery: Equipotent Tetrocarcin A Alternative

In leukemia-focused drug discovery programs employing the U937 cell model, arisostatin A serves as a direct equipotent alternative to tetrocarcin A while offering approximately 10-fold greater potency than its immediate structural analog arisostatin B [1]. This enables use as a validated tool compound for probing spirotetronate mechanisms of action in hematological malignancies without the potency limitations of arisostatin B. The equipotency with tetrocarcin A further allows direct cross-referencing with the extensive published literature on tetrocarcin A pharmacology while benefiting from the distinct sugar modification that may confer differential pharmacokinetic properties.

Bcl-2-Independent Apoptosis for Chemoresistance Research

Arisostatin A induces apoptosis through a mitochondrial pathway involving caspase-3 activation, ROS generation, loss of mitochondrial transmembrane potential, and cytochrome c release, without altering Bcl-2 expression levels [1]. This Bcl-2-independent mechanism contrasts with tetrocarcin A, which functions through Bcl-2 inhibition [2]. Researchers investigating apoptosis in Bcl-2-overexpressing, chemoresistant cancer models should prioritize arisostatin A over tetrocarcin A for studies where Bcl-2-mediated resistance is a confounding variable, as the ROS-driven pathway may bypass this resistance mechanism.

Hsp70 Modulation in Renal Cell Carcinoma

The validated concentration- and time-dependent upregulation of Hsp70 by arisostatin A in Caki renal cell carcinoma cells, mediated through a ROS-dependent, JAK-independent signaling cascade [1], makes this compound a valuable probe for studying heat shock protein regulation in kidney cancer models. The specific sensitivity to antioxidant (N-acetylcysteine) intervention provides a controllable experimental system for dissecting the interplay between oxidative stress and chaperone protein expression in renal cancer biology.

Spirotetronate Combinatorial Biosynthesis Model

The arisostatin biosynthetic gene cluster from Micromonospora sp. TP-A0316, which closely resembles the tetrocarcin A BGC yet resides in a phylogenetically distinct host strain [1], provides a valuable comparative system for combinatorial biosynthesis and glycosyltransferase engineering studies. Industrial and academic groups engaged in spirotetronate pathway engineering can utilize arisostatin A as a scaffold for investigating the substrate flexibility of the terminal acyltransferase responsible for the iso-butanoyl substitution, which distinguishes arisostatin A from all other tetrocarcin congeners.

Application

Selection Property

Validation Focus

Leukemia cell-model studies

Reported equipotency to tetrocarcin A in leukemia models; greater activity than arisostatin B

Cell-viability endpoint comparison in hematologic models

Apoptosis pathway studies (Bcl-2-independent)

Caspase-3/ROS/mitochondrial mechanism without Bcl-2 modulation

Mitochondrial dysfunction and cytochrome c release endpoints

Renal carcinoma Hsp70 research

ROS-dependent Hsp70 upregulation; JAK-independent, antioxidant-sensitive

Stress-response and chaperone expression endpoints

Spirotetronate biosynthetic engineering

Type-I PKS architecture with unique iso-butanoyl transferase

Acyltransferase substrate flexibility and strain metabolite profile comparison

• [1] Lacoske MH, Theodorakis EA. Spirotetronate polyketides as leads in drug discovery. J Nat Prod. 2015;78(3):562-575. doi:10.1021/np500757w View Source
• [2] Kim YH, Shin HC, Song DW, Lee KT, Park YJ, Kwon TK, et al. Arisostatins A induces apoptosis through the activation of caspase-3 and reactive oxygen species generation in AMC-HN-4 cells. Biochem Biophys Res Commun. 2003;309(2):449-456. doi:10.1016/j.bbrc.2003.08.015 View Source